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Compound of Interest

Compound Name: Dipropanoic acid

Cat. No.: B8529689

An In-depth Technical Guide to the Physicochemical Properties of Dipropanoic Acid Isomers
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of the
isomers of dipropanoic acid, which are more formally known as dimethylglutaric acids. With a
shared molecular formula of C7H1204 and a molecular weight of 160.17 g/mol , these structural
isomers exhibit distinct properties that are critical for applications in drug development,
materials science, and organic synthesis.[1][2][3][4] This document summarizes key
guantitative data, details common experimental protocols for their determination, and provides
a visual representation of their structural diversity.

Comparative Physicochemical Data

The arrangement of the two methyl groups on the glutaric acid backbone significantly
influences the intermolecular forces and, consequently, the physical properties of each isomer.
The following table summarizes the key physicochemical data for the primary isomers of
dipropanoic acid.
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2,2- 2,3- 2,4- 3,3-
Property Dimethylglutar Dimethylglutar Dimethylglutar Dimethylglutar
ic Acid ic Acid ic Acid ic Acid
Varies by
CAS Number 681-57-2[5] _ 2121-67-7[1] 4839-46-7[6][7]
stereoisomer
Molecular Weight
160.17[2][8] 160.17[3] 160.17[1][9] 160.17[4][6]
(g/mol)
Melting Point ) 100-103.5[4][6]
. 82-86[5][10] Not Available 104-108[1]
4 [71[11]
. _ _ _ 300.4 (at 760 _
Boiling Point (°C)  Not Available Not Available Not Available

mmHg)[1]

logP (Octanol-
Water Partition

Coefficient)

0.7 (Computed)
[8]

0.6 (Computed)
(3]

0.7 (Computed)
[°]

0.4 (Computed)
[4]

Appearance

White crystalline
solid[2][10]

Not Available

Light beige
powder[9]

White crystalline
powder[4]

Structural Isomerism of Dipropanoic Acid

The structural variations among the dimethylglutaric acid isomers are visualized in the diagram

below. The positioning of the methyl groups along the pentanedioic acid chain is the defining

feature of each isomer.
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3,3-Dimethylglutaric Acid

HOOC-CH2-C(CHs)2-CH2-COOH

2,4-Dimethylglutaric Acid

HOOC-CH(CH3)-CH2-CH(CHs3)-COOH

2,3-Dimethylglutaric Acid

HOOC-CH(CHs)-CH(CHs)-CH2-COOH

2,2-Dimethylglutaric Acid

HOOC-C(CHs)2-CH2-CH2-COOH
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Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6. 3,3- _HE X " 98% | Sigma-Aldrich [sigmaaldrich.com]

7. 3,3-Dimethylglutaric acid CAS#: 4839-46-7 [m.chemicalbook.com]

8. 2,2-Dimethylglutaric acid | C7TH1204 | CID 12681 - PubChem [pubchem.ncbi.nim.nih.gov]
9. 2,4-Dimethylglutaric acid | C7TH1204 | CID 97870 - PubChem [pubchem.ncbi.nim.nih.gov]
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To cite this document: BenchChem. [Physicochemical properties of Dipropanoic acid
isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8529689#physicochemical-properties-of-dipropanoic-
acid-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8529689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

